Cas no 1451391-09-5 (2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester)

• Product Name: 2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester
• CAS No: 1451391-09-5
• MF: C₁₃H₁₅BClF₃O₂
• MW: 306.516213655472
• MDL: MFCD18756702
• CID: 4605720
• Update Time: 2025-06-08

2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester
• 2-(2-Chloro-6-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[2-Chloro-6-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• D71789
• 2-Chloro-6-(trifluoromethyl)phenylboronicacidpinacolester

• MDL： MFCD18756702
• Inchi： 1S/C13H15BClF3O2/c1-11(2)12(3,4)20-14(19-11)10-8(13(16,17)18)6-5-7-9(10)15/h5-7H,1-4H3
• InChI Key： BJTADIFTZGEVHU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 357
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester

Comprehensive Overview of 2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester (CAS No. 1451391-09-5)

2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester (CAS No. 1451391-09-5) is a highly versatile boronic ester compound widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in pharmaceutical, agrochemical, and materials science research. The presence of both chloro and trifluoromethyl substituents enhances its reactivity and selectivity, making it a valuable building block for constructing complex molecular architectures.

In recent years, the demand for 2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester has surged due to its applications in drug discovery and development. Researchers frequently search for "boronic ester synthesis," "Suzuki coupling reagents," and "trifluoromethylphenyl derivatives" to explore its utility in creating bioactive molecules. The compound's stability under mild conditions and compatibility with diverse reaction environments further contribute to its popularity in modern synthetic chemistry.

One of the key advantages of 2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester is its role in late-stage functionalization strategies. This aligns with the growing trend of "C-H activation" and "click chemistry" in medicinal chemistry, where efficiency and atom economy are prioritized. The pinacol ester moiety ensures improved handling and storage compared to its free boronic acid counterpart, addressing common challenges like protodeboronation and air sensitivity.

From an industrial perspective, the compound's relevance extends to the development of electronic materials and OLED intermediates. Searches for "high-performance organic semiconductors" often highlight the importance of trifluoromethyl-containing building blocks, where this ester plays a critical role. Its ability to introduce both halogen and fluorinated groups into π-conjugated systems makes it indispensable for tuning optoelectronic properties.

Environmental and regulatory considerations also drive interest in 2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester. As industries shift toward "green chemistry" and "sustainable synthesis," this compound's compatibility with catalytic processes and low-toxicity profile positions it as a preferred choice. Researchers frequently inquire about "scalable boronic ester reactions" or "Pd-catalyzed transformations" to minimize waste and energy consumption.

In summary, 2-Chloro-6-(trifluoromethyl)phenylboronic acid pinacol ester (CAS No. 1451391-09-5) exemplifies the intersection of innovation and practicality in synthetic chemistry. Its multifaceted applications—from drug design to advanced materials—coupled with its alignment with contemporary research trends, ensure its continued prominence in scientific and industrial workflows.